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Compound of Interest

Compound Name: 4-Phenylcyclohexanone

Cat. No.: B041837

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Phenylcyclohexanone, a key intermediate in the synthesis of various pharmaceuticals and
other fine chemicals. The document outlines the physical properties of this compound and
details the experimental methodologies for their determination, ensuring accuracy and
reproducibility in a laboratory setting.

Core Physicochemical Data

4-Phenylcyclohexanone is a white to off-white crystalline solid at room temperature.[1][2] Its
key physical properties are summarized in the table below. It is important to note that the
boiling point is significantly influenced by ambient pressure.
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Physical Property Value Conditions

Melting Point 73-82 °C

76 - 78 °C[1]

77-80 °C[2][3]

73-77 °C[4] (lit.)

76.0-82.0 °C[5][6] (clear melt)

Boiling Point 294 °CJ[1] At atmospheric pressure
158-160 °C[3] At 12 mmHg

158-160 °C[4] At 16 mmHg

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds.[7] The following are standard experimental protocols for
determining these physical constants for 4-Phenylcyclohexanone.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. An impure
sample will typically exhibit a depressed and broadened melting point range.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of dry 4-Phenylcyclohexanone is finely powdered
using a mortar and pestle.[9]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 1-2 cm.[9][10]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to the thermometer.

o Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to about 2°C per minute to allow for
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.[9] The
melting point range is reported as T1-T2.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[11][12]

Apparatus:

e Thiele tube

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Thermometer

e Heating oil (e.g., mineral oil or silicone oil)
e Bunsen burner or hot plate

Procedure:
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o Sample Preparation: A few milliliters of molten 4-Phenylcyclohexanone are placed into a
small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid in the test tube.[11][13]

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped inside a Thiele tube
containing heating oil.

e Heating: The side arm of the Thiele tube is gently and uniformly heated.[14] As the
temperature rises, air trapped in the capillary tube will slowly bubble out.

o Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube.[11] At this point, the heat source is removed.

» Recording the Boiling Point: The liquid is allowed to cool. The temperature at which the
bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling
point of the sample.[14]

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a compound like 4-Phenylcyclohexanone.
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Physicochemical Property Determination Key Considerations
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Caption: Workflow for determining and verifying the physical properties of 4-
Phenylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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